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Compound of Interest

Compound Name: Thiol-C9-PEG7

Cat. No.: B165256

For Immediate Release

Shanghai, China — December 12, 2025 — In response to the growing interest in bifunctional
molecules for advanced applications in drug development and materials science, this technical
guide provides a concise overview of the key molecular characteristics of Thiol-C9-PEG7. This
information is crucial for researchers and scientists utilizing this compound in their experimental
workflows.

Thiol-C9-PEG?7 is a heterobifunctional linker molecule featuring a terminal thiol group and a
polyethylene glycol (PEG) chain. The thiol moiety allows for covalent attachment to various
substrates, including maleimides and noble metal surfaces, while the PEG chain imparts
hydrophilicity and biocompatibility. The "C9" designation typically refers to a nine-carbon
aliphatic spacer that connects the thiol group to the PEG chain.

Molecular Identity and Weight

The definitive identification of Thiol-C9-PEG7 is achieved through its Chemical Abstracts
Service (CAS) Registry Number, which is 130727-44-5[1]. This unique identifier is linked to a
specific chemical structure and its associated properties.

Based on its molecular formula, C23H4s07S, the molecular weight of Thiol-C9-PEG7 has been
determined.[2][3][4][5][6][7][8] This fundamental property is essential for accurate stoichiometric
calculations in experimental protocols.
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Property Value References

CAS Number 130727-44-5 [LI21031415106]7118]
Molecular Formula C23H4s07S [211311415]61[718]
Molecular Weight 468.69 g/mol 21B1A151611718]

Structural Information

The systematic chemical name for the structure associated with CAS number 130727-44-5 is
often cited as (1-Mercaptoundec-11-yl)hexa(ethylene glycol) or 29-Mercapto-3,6,9,12,15,18-
hexaoxanonacosan-1-ol.[3][4][5] This nomenclature provides a detailed description of the
molecule's architecture, comprising a thiol group at one end of an eleven-carbon chain
(undecyl), which is in turn attached to a hexa(ethylene glycol) chain.

Thiol-C9-PEG7 Chemical Properties

defines Molecular Formula: determines
C23H4s807S

Click to download full resolution via product page

Relationship between CAS number, molecular formula, and molecular weight for Thiol-C9-
PEG?7.

Experimental Considerations

Due to the presence of a terminal thiol group, Thiol-C9-PEG7 is susceptible to oxidation, which
can lead to the formation of disulfide bonds. Therefore, it is recommended to store the
compound under an inert atmosphere and at low temperatures, typically -20°C, to maintain its
chemical integrity.[2][4] For experimental setups, the use of reducing agents such as
dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) may be necessary to ensure the
thiol group remains in its reduced, reactive state.
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This technical guide is intended for informational purposes only and is based on publicly
available data. Researchers should consult specific product documentation for detailed
specifications and handling instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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